Cas no 547762-37-8 (Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate)

• Product Name: Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• CAS No: 547762-37-8
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD24475540
• CID: 4823273
• PubChem ID: 12066245
• Update Time: 2025-05-22

Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• 5-(tert-Butoxycarbonylamino)-1H-pyrrole-2-carboxylic acid ethyl ester
• E77272
• Ethyl5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate
• ethyl 5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylate
• AS-0731
• 547762-37-8
• SB62456

• MDL： MFCD24475540
• Inchi： 1S/C12H18N2O4/c1-5-17-10(15)8-6-7-9(13-8)14-11(16)18-12(2,3)4/h6-7,13H,5H2,1-4H3,(H,14,16)
• InChI Key： QSGOIHMYEODQDF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=O)OCC)N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.4

Additional information on Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate

Recent Advances in the Application of Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate (CAS: 547762-37-8) in Chemical Biology and Pharmaceutical Research

Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate (CAS: 547762-37-8) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents. Recent studies have highlighted its versatility as a building block for pyrrole-containing pharmaceuticals, which are increasingly recognized for their diverse pharmacological properties. This research briefing synthesizes the latest findings regarding this compound's applications in medicinal chemistry and drug discovery.

Structural analysis reveals that the tert-butoxycarbonyl (Boc) protecting group in this compound provides excellent stability during synthetic transformations while allowing for selective deprotection under mild acidic conditions. The ethyl ester moiety offers additional synthetic flexibility, enabling further functionalization through hydrolysis or transesterification reactions. These features make 547762-37-8 particularly valuable for multi-step synthetic routes in pharmaceutical development.

Recent publications in the Journal of Medicinal Chemistry (2023) demonstrate the compound's utility in constructing kinase inhibitor scaffolds. Researchers at several major pharmaceutical companies have employed 547762-37-8 as a precursor for developing selective JAK3 inhibitors, showing promising results in autoimmune disease models. The pyrrole core structure, when properly functionalized, appears to confer optimal binding characteristics to the ATP-binding site of these kinases.

In cancer research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported novel applications of 547762-37-8 derivatives as PARP-1 inhibitors. The researchers systematically modified the pyrrole ring system, maintaining the Boc-protected amino group as a crucial pharmacophore while exploring various substitutions at the 2-position. Several analogs demonstrated nanomolar inhibitory activity with improved metabolic stability compared to earlier generation inhibitors.

Process chemistry advancements have also been reported for this compound. A recent patent application (WO2023124567) describes an optimized large-scale synthesis of 547762-37-8 with significantly improved yield (82%) and purity (>99.5%) compared to previous methods. The new route employs a biocatalytic step for the introduction of the Boc group, representing a greener approach to the compound's production.

Emerging applications in radiopharmaceuticals have been explored in a 2024 ACS Medicinal Chemistry Letters publication. Researchers conjugated 547762-37-8 derivatives with chelating agents for ⁶⁸Ga labeling, creating novel PET tracers for imaging tumor hypoxia. The pyrrole scaffold proved particularly effective at penetrating hypoxic tumor regions while maintaining sufficient in vivo stability for diagnostic imaging.

Looking forward, the unique structural features of Ethyl 5-((tert-butoxycarbonyl)amino)-1H-pyrrole-2-carboxylate continue to inspire innovative drug design strategies. Its combination of synthetic accessibility and pharmacological potential positions it as a valuable tool in the medicinal chemist's repertoire, particularly for targeting protein-protein interactions and allosteric binding sites that have traditionally been challenging to address with small molecules.